Cas no 1870692-32-2 (2-Cycloheptyl-2-methylpropanenitrile)

• Product Name: 2-Cycloheptyl-2-methylpropanenitrile
• CAS No: 1870692-32-2
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 5936809
• PubChem ID: 130513502
• Update Time: 2025-10-29

2-Cycloheptyl-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-cycloheptyl-2-methylpropanenitrile
• 1870692-32-2
• EN300-1855992
• 2-Cycloheptyl-2-methylpropanenitrile

• Inchi： 1S/C11H19N/c1-11(2,9-12)10-7-5-3-4-6-8-10/h10H,3-8H2,1-2H3
• InChI Key： MMAYXZDLVNWJLN-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1CCCCCC1

Computed Properties

• Exact Mass: 165.151749610g/mol
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-Cycloheptyl-2-methylpropanenitrile

Recent Advances in the Study of 2-Cycloheptyl-2-methylpropanenitrile (CAS: 1870692-32-2)

The compound 2-Cycloheptyl-2-methylpropanenitrile (CAS: 1870692-32-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This nitrile derivative, characterized by its unique cycloheptyl and methyl substituents, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of 2-Cycloheptyl-2-methylpropanenitrile, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, employing palladium-based catalysts to achieve higher efficiency and reduced byproduct formation. This advancement is critical for scaling up production, which is essential for further pharmacological testing and potential commercialization. The study also reported the compound's stability under various conditions, a key factor for its viability in pharmaceutical formulations.

In addition to synthetic improvements, researchers have explored the biological activity of 2-Cycloheptyl-2-methylpropanenitrile. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings are promising, though further in vivo studies are required to validate its efficacy and safety profile.

The structural features of 2-Cycloheptyl-2-methylpropanenitrile have also been investigated for their role in molecular interactions. Computational modeling and X-ray crystallography studies have revealed that the cycloheptyl ring contributes to enhanced binding affinity with target proteins, while the nitrile group facilitates hydrogen bonding interactions. These insights are invaluable for structure-activity relationship (SAR) studies, which aim to optimize the compound's pharmacological properties. A recent review in Current Topics in Medicinal Chemistry highlighted these findings, emphasizing the compound's potential as a scaffold for designing new therapeutic agents.

Despite these advancements, challenges remain in the development of 2-Cycloheptyl-2-methylpropanenitrile as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, as noted in a recent industry report by PharmaTech Insights.

In conclusion, 2-Cycloheptyl-2-methylpropanenitrile (CAS: 1870692-32-2) represents a promising compound in the realm of chemical biology and drug discovery. Its unique structural features, coupled with emerging biological activities, make it a valuable subject for ongoing research. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential. The integration of synthetic chemistry, computational modeling, and pharmacological testing will be crucial for advancing this compound toward clinical applications.